Cas no 53663-16-4 (Benzenebutanoic acid, b-ethyl-b-methyl-)

Benzenebutanoic acid, b-ethyl-b-methyl- structure
53663-16-4 structure
Product Name:Benzenebutanoic acid, b-ethyl-b-methyl-
CAS No:53663-16-4
MF:C13H18O2
MW:206.280824184418
CID:368474
PubChem ID:223545
Update Time:2025-04-19

Benzenebutanoic acid, b-ethyl-b-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, b-ethyl-b-methyl-
    • 3-BENZYL-3-METHYLPENTANOIC ACID
    • FT-0653151
    • A829708
    • AKOS015917309
    • NSC11280
    • 3-benzyl-3-methyl-pentanoic acid
    • 53663-16-4
    • NSC-11280
    • DTXSID30279101
    • Inchi: 1S/C13H18O2/c1-3-13(2,10-12(14)15)9-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3,(H,14,15)
    • InChI Key: VVENADADKLAPPZ-UHFFFAOYSA-N
    • SMILES: OC(CC(C)(CC)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.034
  • Boiling Point: 322.5°C at 760 mmHg
  • Flash Point: 219.5°C
  • Refractive Index: 1.518
  • PSA: 37.3
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